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An In-depth Technical Guide to the Molecular Weight of 3-(4-bromobenzoyl)thiophene

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive examination of the molecular weight of 3-(4-
bromobenzoyl)thiophene, a heterocyclic ketone of significant interest in medicinal chemistry

and materials science. Moving beyond a simple numerical value, this document details the

theoretical basis for its molecular weight, including isotopic abundance considerations, and

outlines the principal analytical methodologies for its empirical validation. We present detailed,

field-proven protocols for Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR)

spectroscopy, and High-Performance Liquid Chromatography (HPLC), framed within the

context of ensuring scientific integrity and regulatory compliance. The causality behind

experimental choices is explained, establishing a self-validating framework for the

characterization of this and similar molecules. This guide serves as an authoritative resource

for professionals requiring a robust understanding of how a fundamental property like

molecular weight is determined, validated, and applied in the context of advanced scientific

research and drug development.

Introduction
Thiophene and its derivatives represent a class of "privileged" heterocyclic scaffolds in modern

pharmacology and materials science.[1][2] Their structural resemblance to benzene allows
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them to act as bioisosteres, while the presence of the sulfur heteroatom imparts unique

physicochemical properties that can enhance biological activity and refine material

characteristics.[2][3] Within this important class of compounds lies 3-(4-
bromobenzoyl)thiophene, a molecule that combines the thiophene nucleus with a brominated

benzoyl group. This structure is a versatile intermediate, with the bromine atom providing a

reactive handle for cross-coupling reactions and the ketone linkage offering a site for further

functionalization.[4]

The successful synthesis and application of any chemical entity begin with its unambiguous

identification and characterization. A cornerstone of this characterization is the precise and

accurate determination of its molecular weight. This parameter is fundamental to confirming

chemical identity, calculating reaction stoichiometry, and meeting the stringent purity

requirements for pharmaceutical development. This guide provides an in-depth exploration of

the molecular weight of 3-(4-bromobenzoyl)thiophene, from its theoretical calculation to its

rigorous experimental confirmation.

Section 1: Core Physicochemical Properties
The foundational identity of 3-(4-bromobenzoyl)thiophene is established by its molecular

formula and corresponding molecular weight. These properties, along with its CAS number for

unequivocal identification in databases, are summarized below.

Property Value Source

Chemical Name
(4-Bromophenyl)(thiophen-3-

yl)methanone
IUPAC

Synonym 3-(4-Bromobenzoyl)thiophene Common

CAS Number 52739-96-9 -

Molecular Formula C₁₁H₇BrOS [5]

Average Molecular Weight 267.14 g/mol [5]

Monoisotopic Mass 265.9452 u Calculated
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Section 2: Theoretical Molecular Weight and
Isotopic Complexity
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

However, for precise analytical techniques like mass spectrometry, it is crucial to distinguish

between average molecular weight and monoisotopic mass.

Average Molecular Weight (Molar Mass): This is calculated using the weighted average of

the natural abundances of all stable isotopes of each element. For C₁₁H₇BrOS, this value is

approximately 267.14 g/mol and is used for stoichiometric calculations in bulk chemical

reactions.

Monoisotopic Mass: This is calculated using the mass of the most abundant stable isotope

for each element (¹²C, ¹H, ⁷⁹Br, ¹⁶O, ³²S). This value, 265.9452 u, corresponds to the

molecule composed entirely of the most common isotopes and is the primary mass observed

in high-resolution mass spectrometry.

A critical feature of 3-(4-bromobenzoyl)thiophene's mass spectrum is the presence of

bromine. Bromine has two stable isotopes with nearly equal natural abundance: ⁷⁹Br (50.69%)

and ⁸¹Br (49.31%). This results in a characteristic isotopic pattern in the mass spectrum, with

two major peaks separated by approximately 2 mass units (M+ and M+2) of nearly equal

intensity. This signature is an invaluable diagnostic tool for confirming the presence and

number of bromine atoms in a molecule.

Theoretical Basis Experimental Observation

Molecular Formula
(C₁₁H₇BrOS)

Isotopic Abundance
(¹²C, ¹³C, ⁷⁹Br, ⁸¹Br, etc.)

 informs Mass Spectrometry Data predicts Characteristic M+, M+2 Pattern
(due to Bromine)

 reveals

 validates Br presence

Click to download full resolution via product page

Diagram showing the relationship between molecular formula and mass spectrometry data.

Section 3: Experimental Validation Workflow
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Confirming the molecular weight and structure of a synthesized compound like 3-(4-
bromobenzoyl)thiophene is a multi-step process that ensures scientific rigor. Each step

validates the next, creating a trustworthy and robust characterization package. The typical

workflow involves purification, followed by structural and mass confirmation.

Crude Synthesized Product

Purification & Purity Check
(HPLC)

Structural Elucidation
(¹H & ¹³C NMR)

Pure Fractions

Molecular Weight Confirmation
(Mass Spectrometry)

Pure Fractions

Validated Compound

Confirms Structure Confirms Mass

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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